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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

dicyclohexyl ketone, an organic compound relevant in various chemical synthesis processes.

The information is presented to be a quick reference for laboratory and development settings.

Core Molecular Data
The fundamental molecular properties of dicyclohexyl ketone are summarized below. These

values are foundational for stoichiometric calculations, analytical characterization, and

formulation development.

Property Value

Molecular Formula C₁₃H₂₂O

Molecular Weight 194.31 g/mol [1][2][3]

Methodology for Structural and Molecular Weight
Determination
The determination of the chemical formula and molecular weight for an organic compound like

dicyclohexyl ketone is typically achieved through a combination of analytical techniques.
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Experimental Protocol Overview:

Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of

a compound.[4]

Ionization: A sample is introduced into the mass spectrometer, where it is ionized, often by

electron impact (EI), causing the molecule to lose an electron and form a positive ion

(molecular ion, M⁺).[5]

Analysis: These ions are then accelerated through a magnetic or electric field, which

separates them based on their mass-to-charge ratio (m/z).

Detection: A detector measures the abundance of ions at each m/z value. The peak with

the highest m/z value typically corresponds to the molecular ion, directly indicating the

compound's molecular weight. For dicyclohexyl ketone, this peak would be observed at

an m/z value of approximately 194.31.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the detailed atomic structure, confirming the arrangement of hydrogen and

carbon atoms. This confirms the presence of the two cyclohexyl rings and the central ketone

functional group, which validates the molecular formula C₁₃H₂₂O.

Elemental Analysis: This technique provides the empirical formula by determining the

percentage composition of the constituent elements (carbon, hydrogen, and oxygen). This

data, combined with the molecular weight from mass spectrometry, confirms the definitive

molecular formula.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's constituent parts to its

final molecular weight.
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Structural Components

Derived Properties

Dicyclohexyl Ketone

Cyclohexyl (C6H11) Ketone (C=O) Cyclohexyl (C6H11)

Molecular Formula
C13H22O

Sum of Atoms Sum of Atoms Sum of Atoms

Molecular Weight
194.31 g/mol

Sum of Atomic Weights

Click to download full resolution via product page

Caption: Logical derivation of Dicyclohexyl Ketone's molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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